BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular structure and weight of 1-
Chloromethyl-4-tert-butylbenzene.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-tert-Butylbenzyl chloride

Cat. No.: B024749

Technical Guide: 1-Chloromethyl-4-tert-
butylbenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1-Chloromethyl-4-tert-
butylbenzene, a key organic intermediate. It details the compound’'s molecular structure,
physicochemical properties, and a representative synthetic protocol, designed for professionals
in chemical research and drug development.

Core Molecular and Physical Data

1-Chloromethyl-4-tert-butylbenzene, also widely known as 4-tert-butylbenzyl chloride, is an
aromatic organic compound. Structurally, it consists of a benzene ring substituted with a tert-
butyl group and a chloromethyl group at the para (1 and 4) positions. The presence of the
reactive chloromethyl group makes it a valuable building block in organic synthesis.[1]

Physicochemical Properties

The key quantitative properties of 1-Chloromethyl-4-tert-butylbenzene are summarized in the
table below for easy reference and comparison.
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Property Value Reference
1-(tert-Butyl)-4-
IUPAC Name [2]
(chloromethyl)benzene
4-tert-Butylbenzyl chloride, p-
Synonyms [2]
tert-Butyl-a-chlorotoluene
CAS Number 19692-45-6 [2][3]
Molecular Formula C11H1sCl [2]
Molecular Weight 182.69 g/mol [2][3]
Density 0.945 g/mL at 25 °C [31141[5]
Boiling Point 101-105 °C at 7 mmHg [31141[5]

Refractive Index

1.521 (at 20 °C)

[3]4]

SMILES

CC(C)(C)clccee(CClyecl

[3][5]

InChl Key

WAXIFMGAKWIFDQ-
UHFFFAOYSA-N

[2]

Molecular Structure Visualization

The two-dimensional chemical structure of 1-Chloromethyl-4-tert-butylbenzene is depicted

below. This diagram illustrates the para-substitution pattern of the tert-butyl and chloromethyl

groups on the central benzene ring.
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Caption: Molecular Structure of 1-Chloromethyl-4-tert-butylbenzene.

Experimental Protocols

1-Chloromethyl-4-tert-butylbenzene is a versatile reagent used in a variety of organic
transformations, primarily as an alkylating agent to introduce the 4-tert-butylbenzyl group into
molecules.[6] Its synthesis can be achieved through several established methods. Below is a
representative experimental protocol for its synthesis via the chlorination of 4-tert-butylbenzyl
alcohol.

Synthesis via Chlorination of 4-tert-butylbenzyl alcohol

This common laboratory method involves the conversion of the primary alcohol, 4-tert-
butylbenzyl alcohol, to the corresponding benzyl chloride using thionyl chloride (SOCIz2).
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Workflow Diagram:
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Caption: Workflow for the synthesis of 1-Chloromethyl-4-tert-butylbenzene.
Methodology:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve 4-tert-butylbenzyl alcohol in a suitable anhydrous solvent (e.g.,
dichloromethane or diethyl ether) under an inert atmosphere (e.g., nitrogen or argon). Cool
the flask to 0°C in an ice bath.

o Addition of Reagent: Add thionyl chloride (SOCIz) dropwise to the stirred solution. The
reaction is exothermic, and a controlled addition rate is crucial to maintain the temperature.

o Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm
to room temperature. Stir the reaction for several hours until completion, which can be
monitored by thin-layer chromatography (TLC).

o Work-up: Carefully pour the reaction mixture over crushed ice to quench the excess thionyl
chloride. Transfer the mixture to a separatory funnel.

o Extraction and Washing: Separate the organic layer. Wash the organic phase sequentially
with a saturated aqueous solution of sodium bicarbonate (NaHCO3) to neutralize any
remaining acid, followed by a wash with brine (saturated NaCl solution).

e Drying and Concentration: Dry the organic layer over an anhydrous drying agent, such as
sodium sulfate (Na2S0a4) or magnesium sulfate (MgSOa). Filter off the drying agent and
remove the solvent under reduced pressure using a rotary evaporator to yield the crude
product.

 Purification (Optional): If necessary, the crude 1-Chloromethyl-4-tert-butylbenzene can be
purified by vacuum distillation to obtain a high-purity liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b024749?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

o 1. CAS 19692-45-6: 4-tert-Butylbenzyl chloride | CymitQuimica [cymitquimica.com]
e 2. Benzene, 1-(chloromethyl)-4-(1,1-dimethylethyl)- [webbook.nist.gov]

o 3. 4-FUT EFTE 99% | Sigma-Aldrich [sigmaaldrich.com]

e 4. 4-tert-Butylbenzyl chloride | 19692-45-6 [chemicalbook.com]

e 5. 4-tert-Butylbenzyl chloride 99 19692-45-6 [sigmaaldrich.com]

e 6. 1-Chloromethyl-4-Tert-Butylbenzene | Properties, Uses, Safety, Supplier China — Expert
Chemical Information [chlorobenzene.ltd]

 To cite this document: BenchChem. [Molecular structure and weight of 1-Chloromethyl-4-tert-
butylbenzene.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b024749#molecular-structure-and-weight-of-1-
chloromethyl-4-tert-butylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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